molecular formula C7H6FN3O2 B2373660 2-Fluoro-4-nitrobenzenecarboximidamide CAS No. 1260876-62-7

2-Fluoro-4-nitrobenzenecarboximidamide

Cat. No. B2373660
CAS RN: 1260876-62-7
M. Wt: 183.142
InChI Key: VXBJBPUNKVVMHT-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of fluorinated compounds, including those similar to “2-Fluoro-4-nitrobenzenecarboximidamide”, has been a topic of interest in recent research . Fluorinated nucleoside analogues have been used as anticancer and antiviral agents, but their synthesis can be challenging due to the complexity of the reactions involved .

properties

IUPAC Name

2-fluoro-4-nitrobenzenecarboximidamide
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InChI

InChI=1S/C7H6FN3O2/c8-6-3-4(11(12)13)1-2-5(6)7(9)10/h1-3H,(H3,9,10)
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InChI Key

VXBJBPUNKVVMHT-UHFFFAOYSA-N
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Canonical SMILES

C1=CC(=C(C=C1[N+](=O)[O-])F)C(=N)N
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Molecular Formula

C7H6FN3O2
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Molecular Weight

183.14 g/mol
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